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Compound of Interest

Compound Name: Neogen

Cat. No.: B1678167

This in-depth guide serves as a technical resource for researchers, scientists, and drug
development professionals, providing a comprehensive overview of select Neogen life science
research products. It details quantitative data, experimental protocols, and workflows to
facilitate seamless integration into your research endeavors.

Toxicology & Drug Detection: Quantitative ELISA
Kits

Neogen offers a robust portfolio of Enzyme-Linked Immunosorbent Assay (ELISA) kits for the
sensitive and specific detection of various analytes in forensic and research applications.

These assays are designed for high-throughput screening and quantitative analysis across a
range of biological matrices.

Performance Characteristics of Select ELISA Kits

The following tables summarize the key quantitative performance data for several of Neogen's
toxicology and life science research ELISA kits, enabling at-a-glance comparison of their
analytical capabilities.

Table 1: Neogen Histamine (Life Science Format) ELISA Kit (Product #409010)[1]
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Parameter

Specification

Limit of Quantification

2.5 ng/mL

Range of Quantification

2.5 -50.0 ng/mL

Intra-assay Precision

< 10%

Inter-assay Precision

< 10%

Cross-Reactivity

Highly specific to Histamine

Table 2: Neogen Fentanyl ELISA Kit Validation Data[2][3]

Parameter

Whole Blood

Urine

Validated Decision Points

0.5 ng/mL and 1 ng/mL

1 ng/mL and 5 ng/mL

Limit of Detection 0.25 ng/mL 0.5 ng/mL

Precision (%CV) <2.4% <5.6%
Norfentanyl, Acetyl fentanyl, 4-
anilino-N-phenethylpiperidine,

Cross-Reactivity beta-hydroxythiofentanyl, Not specified

butyryl fentanyl, and furanyl

fentanyl

Table 3: Neogen Progesterone ELISA Kit[4]

Parameter

Specification

Assay Range

0.04 - 40.0 ng/mL

Sample Size

50 pL

Table 4: Neogen Benzodiazepine Kit (Clonazepam as Target)[5]
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Parameter Whole Blood Urine

Validated Decision Points 10.0 ng/mL 25.0 ng/mL

Limit of Detection At least 5.0 ng/mL At least 10.0 ng/mL
Cross-Reactivity 29 different benzodiazepines 29 different benzodiazepines

Table 5: Veratox® for DON 2/3

Parameter Specification

DON 100%, 3-acetyl DON. Does not bind to

Cross-Reactivity
other trichothecenes.

Experimental Protocol: Histamine (Life Science Format)
ELISA Kit

This protocol outlines the key steps for the quantitative determination of histamine in biological
fluids using Neogen's competitive direct ELISA kit.

1. Reagent Preparation:

 Allow all reagents to equilibrate to room temperature (18-30°C) before use.

e Prepare the Wash Buffer by diluting the 25X concentrate 1:25 with deionized water.

 If required, prepare the PBS Sample Diluent by dissolving the provided powder in 1 L of
deionized water.

2. Assay Procedure:

o Determine the number of microwells required for standards, samples, and controls. It is
recommended to run all in duplicate.

e Add 100 pL of each standard (0, 2.5, 5, 10, 20, 50 ng/mL) and sample to the appropriate
antibody-coated wells.

e Add 100 pL of the enzyme conjugate to each well.

» Mix the plate gently and incubate for 45 minutes at room temperature.

o Wash the wells five times with the diluted Wash Buffer.
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e Add 150 pL of K-Blue® Substrate to each well and incubate for 30 minutes at room
temperature in the dark.

o Stop the reaction by adding 100 pL of Red Stop Solution.

» Read the absorbance at 650 nm using a microplate reader.

3. Data Analysis:

o Calculate the average absorbance for each set of standards and samples.

o Generate a standard curve by plotting the %B/B0 (percentage of bound fraction) against the
logarithm of the histamine concentration for the standards.

o Determine the concentration of histamine in the samples by interpolating their %B/B0 values
from the standard curve.

General ELISA Workflow

The following diagram illustrates the general experimental workflow for a sandwich ELISA, a
common format for Neogen's allergen protein detection kits.
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General Sandwich ELISA Workflow
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Genomics Services: From Sample to Insight

Neogen's genomics services provide comprehensive solutions for a variety of research and
breeding applications. The process is streamlined to ensure high-quality data and timely

results.

Genomics Workflow

The diagram below outlines the typical workflow for a genomics project with Neogen, from
initial project planning to the final data delivery.
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Neogen Genomics Submission and Processing Workflow

Note on Signaling Pathways: Publicly available technical documentation for the selected
Neogen life science research products does not provide specific details on their application in
the study of signaling pathways. The products highlighted in this guide are primarily focused on
the detection and quantification of specific analytes and genomic markers. Therefore, a
diagram illustrating a specific signaling pathway investigated with these products cannot be
provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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